dendrobacillin
Description
Dendrobacillin is a microbial insecticide derived from the bacterium Bacillus thuringiensis (Bt), specifically the subspecies isolated from the Siberian silkworm Dendrolimus superans sibiricus . Developed in the Soviet Union, it was initially deployed in forestry to protect vast Siberian ecosystems from lepidopteran pests while minimizing chemical pesticide use . Its application later expanded to agriculture, targeting pests like cotton bollworms (Helicoverpa armigera), Colorado potato beetles, and alfalfa leaf weevils . The formulation consists of Bt spores and endotoxins (e.g., Cry proteins), which disrupt insect midgut cells upon ingestion, leading to larval mortality within 7–13 days .
Properties
CAS No. |
11104-30-6 |
|---|---|
Molecular Formula |
C23H15ClN9Na3O10S3 |
Synonyms |
dendrobacillin |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Dendrobacillin belongs to a broader class of microbial insecticides. Key comparisons with similar compounds are outlined below:
Active Ingredients and Target Pests
Efficacy and Application
- Dendrobacillin : At 1×10⁷ spores/mL, it achieved 32–47% larval mortality on day 7 and 85–100% by day 13 in field trials against Colorado potato beetles . Applied via aerial spraying in forestry and foliar treatments in agriculture .
- Boverin : In vitro tests showed 747 and 986 fungal isolates caused 70–90% mortality in engorged female ticks (Boophilus microplus) within 10 days .
- Bittoxibacillin : Demonstrated 95% efficacy against cotton bollworm larvae at 2–3 kg/ha in Uzbekistan .
Limitations and Notes
- Historical Context : Early studies (pre-1990s) on Dendrobacillin reflect outdated production methods, such as challenges in scaling due to bacteriophage contamination .
- Regional Specificity : Efficacy varies with Bt subspecies; Dendrobacillin’s strain is optimized for Siberian pests, whereas Dipel (Bt var. kurstaki) targets broader lepidopterans .
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